Cas no 8068-28-8 (Colistin methanesulfonate sodium salt)
Colistin methanesulfonate sodium salt Chemical and Physical Properties
Names and Identifiers
-
- Colistimethate sodium
- COLISTIMETHATE SODIUM, USP
- Colistin sodium methanesulfonate
- Sodium Colistin B Methanesulfonate
- Sodium Colistin Meth
- SodiuM Colistin Methanesulfonate
- COLISTIN METHANESULFONATE SODIUM SALT
- Colistinat
- Coly-Mycin injectable
- Colymycin M
- Promixi
- Colistin, methyl sulfate, sodium salt
- Colistinmethanesulfonic acid (6CI)
- Colimycin M
- Colimycin sodium methanesulfonate
- Colistate
- Colistimethate
- Colistin sulfomethate
- Colistin sulfomethate sodium
- Colobreathe
- Coly-Mycin M Parenteral
- Kolimycin
- Promixin
- Sodium colistimethate
- Sodium colistinmethanesulfonate
- W 1929
- Colistin methanesulfonate sodium salt
-
- Inchi: InChI=1S/C58H110N16O28S5.5Na/c1-9-35(6)12-10-11-13-46(77)65-38(14-20-59-28-103(88,89)90)53(82)74-48(37(8)76)58(87)70-41(17-23-62-31-106(97,98)99)50(79)68-43-19-25-64-57(86)47(36(7)75)73-54(83)42(18-24-63-32-107(100,101)102)67-49(78)39(15-21-60-29-104(91,92)93)69-55(84)44(26-33(2)3)72-56(85)45(27-34(4)5)71-52(81)40(66-51(43)80)16-22-61-30-105(94,95)96;;;;;/h33-45,47-48,59-63,75-76H,9-32H2,1-8H3,(H,64,86)(H,65,77)(H,66,80)(H,67,78)(H,68,79)(H,69,84)(H,70,87)(H,71,81)(H,72,85)(H,73,83)(H,74,82)(H,88,89,90)(H,91,92,93)(H,94,95,96)(H,97,98,99)(H,100,101,102);;;;;/q;5*+1/p-5/t35-,36-,37-,38+,39+,40+,41+,42+,43+,44+,45-,47+,48+;;;;;/m1...../s1
- InChI Key: IQWHCHZFYPIVRV-VLLYEMIKSA-I
- SMILES: CC[C@H](CCCCC([O-])=N[C@H](C(N[C@H](C(N[C@H](C([O-])=N[C@H]1CCNC([C@@H](NC([C@@H](N=C([O-])[C@@H](NC([C@@H](NC([C@H](N=C([O-])[C@@H](N=C1[O-])CCNCS(=O)(O)=O)CC(C)C)=O)CC(C)C)=O)CCNCS(=O)(O)=O)CCNCS(=O)(O)=O)=O)[C@H](O)C)=O)CCNCS(=O)(O)=O)=O)[C@H](O)C)=O)CCNCS(=O)(O)=O)C.[Na+].[Na+].[Na+].[Na+].[Na+]
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 44
- Heavy Atom Count: 112
- Rotatable Bond Count: 46
- Complexity: 3430
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 1001
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- PH: 6-8 (10mg/mL in H2O)
- Solubility: H2O: soluble10mg/mL
- Water Partition Coefficient: Freely soluble in water
- Merck: 13,2503
Colistin methanesulfonate sodium salt Security Information
- Hazardous Material transportation number:3249
- WGK Germany:2
- FLUKA BRAND F CODES:3
- RTECS:GH1650000
- HazardClass:6.1(b)
- PackingGroup:III
- TSCA:Yes
- Toxicity:LD50 i.v. in mice: >550 mg/kg (Barnett)
Colistin methanesulfonate sodium salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-A0214-100mg |
Colistin methanesulfonate sodium salt |
8068-28-8 | ≥99.0% | 100mg |
¥800 | 2024-04-17 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T21518-5 mg |
Colistin Methanesulfonate (sodium salt) |
8068-28-8 | 98.00% | 5mg |
¥287.00 | 2022-04-26 | |
| ChemScence | CS-0017561-100mg |
Colistin methanesulfonate (sodium salt) |
8068-28-8 | 98.03% | 100mg |
$80.0 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02016-EA |
Sodium Colistin Methanesulfonate (~400 μg/mg) |
8068-28-8 | EA |
¥3218.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01885-EA |
Sodium Colistin Methanesulfonate (~400 μg/mg) |
8068-28-8 | EA |
¥3218.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01003-EA |
Sodium Colistin Methanesulfonate (~400 μg/mg) |
8068-28-8 | EA |
¥3218.0 | 2021-09-04 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9468-1g |
Colistin Methanesulfonate (sodium salt) |
8068-28-8 | 98% | 1g |
¥844.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9468-5g |
Colistin Methanesulfonate (sodium salt) |
8068-28-8 | 98% | 5g |
¥3436.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C912711-50mg |
Colistin Methanesulfonate sodium salt |
8068-28-8 | 98% | 50mg |
¥2,085.30 | 2022-09-02 | |
| TRC | S615300-500mg |
Sodium Colistin Methanesulfonate (Technical Grade) |
8068-28-8 | 500mg |
$ 173.00 | 2023-09-06 |
Colistin methanesulfonate sodium salt Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on Colistin methanesulfonate sodium salt
Introduction to Colistin Methanesulfonate Sodium Salt (CAS No. 8068-28-8)
Colistin methanesulfonate sodium salt, identified by the chemical compound code CAS No. 8068-28-8, is a well-documented and widely utilized compound in the field of pharmaceutical research and development. This compound serves as a critical intermediate in the synthesis of colistin, a class of polymyxin antibiotics that have been employed for decades to combat Gram-negative bacterial infections. The methanesulfonate sodium salt form enhances the solubility and stability of colistin, making it more suitable for various applications in medicinal chemistry and biopharmaceutical industries.
The significance of Colistin methanesulfonate sodium salt lies in its role as a precursor for producing colistin derivatives, which are being extensively studied to address the growing challenge of antibiotic resistance. Recent advancements in synthetic methodologies have improved the efficiency of converting this intermediate into active pharmaceutical ingredients (APIs), thereby facilitating the development of novel therapeutic agents.
In recent years, there has been a surge in research focused on overcoming multidrug-resistant bacterial infections. Colistin methanesulfonate sodium salt has emerged as a key component in these studies due to its ability to enhance the bioavailability and pharmacokinetic properties of colistin-based drugs. Researchers have leveraged this compound to develop new formulations that improve efficacy while minimizing side effects, ensuring that colistin remains a viable option in modern medicine.
The chemical structure of Colistin methanesulfonate sodium salt consists of a polypeptide chain with multiple positively charged amino groups, which facilitate its interaction with bacterial cell membranes. This interaction disrupts the integrity of the outer membrane, leading to cell lysis and death. The sodium salt form further stabilizes the compound, allowing for easier handling and integration into drug formulations.
One of the most compelling aspects of Colistin methanesulfonate sodium salt is its versatility in pharmaceutical applications. Beyond its use in antibiotic synthesis, this compound has been explored in combination therapies aimed at synergistically enhancing the efficacy of multiple drugs. Such approaches are crucial in mitigating the rise of resistant strains and ensuring long-term therapeutic success.
The industrial production of Colistin methanesulfonate sodium salt adheres to stringent quality control measures to ensure purity and consistency. Manufacturers employ advanced purification techniques to isolate the intermediate from impurities, guaranteeing that it meets the high standards required for pharmaceutical use. These efforts are essential in maintaining the reliability and safety of colistin-based medications.
From an academic perspective, Colistin methanesulfonate sodium salt has been a subject of numerous studies investigating its mechanisms of action and potential applications in treating infections caused by emerging pathogens. Researchers have also examined its role in developing next-generation antibiotics that combine colistin’s properties with other antimicrobial agents, offering promising solutions to combat resistant bacteria.
The regulatory landscape surrounding Colistin methanesulfonate sodium salt is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which ensure that all pharmaceutical products derived from this intermediate meet rigorous safety and efficacy criteria. Compliance with these regulations is paramount in ensuring that patients receive effective treatments without undue risk.
In conclusion, Colistin methanesulfonate sodium salt (CAS No. 8068-28-8) is a vital component in modern pharmaceutical research, playing a pivotal role in the development of antibiotics to address critical healthcare challenges. Its unique properties make it an indispensable tool for scientists working on innovative treatments for bacterial infections, underscoring its importance in advancing medical science.
8068-28-8 (Colistin methanesulfonate sodium salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)